Cas no 85348-47-6 ((R)-3-hydroxy-2-oxo-1-Pyrrolidineacetamide)

(R)-3-hydroxy-2-oxo-1-Pyrrolidineacetamide structure
85348-47-6 structure
Product Name:(R)-3-hydroxy-2-oxo-1-Pyrrolidineacetamide
CAS No:85348-47-6
MF:C6H10N2O3
MW:158.155201435089
CID:1119069
PubChem ID:3069835
Update Time:2025-04-20

(R)-3-hydroxy-2-oxo-1-Pyrrolidineacetamide Chemical and Physical Properties

Names and Identifiers

    • (R)-3-hydroxy-2-oxo-1-Pyrrolidineacetamide
    • 1-Pyrrolidineacetamide, 3-hydroxy-2-oxo-, (R)-
    • 85348-47-6
    • (R)-2-(3-Hydroxy-2-oxo-1-pyrrolidinyl)acetamid
    • (R)-2-(3-Hydroxy-2-oxo-1-pyrrolidinyl)acetamid [German]
    • SCHEMBL9789664
    • DTXSID601005817
    • 2-[(3R)-3-hydroxy-2-oxopyrrolidin-1-yl]acetamide
    • 2-(3-Hydroxy-2-oxopyrrolidin-1-yl)ethanimidic acid
    • Inchi: 1S/C6H10N2O3/c7-5(10)3-8-2-1-4(9)6(8)11/h4,9H,1-3H2,(H2,7,10)/t4-/m1/s1
    • InChI Key: STDUAJGQCNHVFQ-SCSAIBSYSA-N
    • SMILES: O[C@H]1C(N(CC(N)=O)CC1)=O

Computed Properties

  • Exact Mass: 158.06914219g/mol
  • Monoisotopic Mass: 158.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 83.6Ų
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